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Compound of Interest

Compound Name: Relebactam

Cat. No.: B560040 Get Quote

Researchers, scientists, and drug development professionals handling Relebactam must

adhere to strict disposal procedures to ensure environmental safety and regulatory compliance.

This guide provides essential, step-by-step information for the proper disposal of Relebactam,

aligning with general best practices for pharmaceutical waste management.

Core Disposal Principles
The primary methods for disposing of Relebactam involve incineration or engaging a licensed

hazardous material disposal company.[1] It is imperative to prevent Relebactam from entering

waterways by avoiding discharge into drains, water courses, or onto the ground.[1][2] All

disposal activities must comply with federal, state, and local regulations.[1][2]

Key Disposal Steps:

Segregation: Isolate Relebactam waste from other laboratory waste streams.

Containment: Place excess, expired, or contaminated Relebactam in a suitable, sealed

container.

Professional Disposal:

Incineration: The product may be burned in an incinerator equipped with an afterburner

and scrubber.[1]
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Hazardous Waste Contractor: Offer the contained material to a licensed hazardous

material disposal company.[1]

Contaminated Packaging: Dispose of any packaging that has come into contact with

Relebactam in the same manner as the product itself.[1]

For formulations containing Relebactam, such as those with Imipenem and Cilastatin, the

recommended disposal method is to send the contents and container to an approved waste

disposal plant.[3][4]

Regulatory Framework
The disposal of pharmaceutical waste, including Relebactam, is governed by several

regulatory bodies in the United States. The Environmental Protection Agency (EPA) sets

guidelines for hazardous waste management under the Resource Conservation and Recovery

Act (RCRA).[5][6] It is crucial to determine if the pharmaceutical waste is classified as

hazardous or non-hazardous to ensure proper handling.[5][6] Additionally, some states may

have more stringent regulations than federal laws.[5]

Logical Workflow for Relebactam Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Relebactam.
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Caption: Logical workflow for the proper disposal of Relebactam.

Experimental Protocols
Detailed experimental protocols for the disposal of Relebactam are not publicly available. The

standard procedure relies on the guidelines provided in the Safety Data Sheets (SDS) and

adherence to hazardous waste regulations. The methodologies for incineration or handling by a

licensed disposal company are proprietary to the operating facilities and are not detailed in the

product information.

Quantitative Data
Specific quantitative data, such as concentration limits for disposal or other numerical

thresholds, are not specified in the available safety and disposal literature for Relebactam. The

guidance is qualitative, emphasizing complete containment and destruction through approved

methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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